Cas no 1354704-68-9 (3-bromo-1-(2-methylpropyl)-1H-pyrazole)

3-bromo-1-(2-methylpropyl)-1H-pyrazole structure

1354704-68-9 structure

Product Name:3-bromo-1-(2-methylpropyl)-1H-pyrazole

CAS No:1354704-68-9

MF:C₇H₁₁BrN₂

MW:203.079640626907

MDL:MFCD23134816

CID:5159510

PubChem ID:66509447

Update Time:2026-03-04

3-bromo-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-isobutyl-1H-pyrazole
- 3-bromo-1-(2-methylpropyl)-1H-pyrazole
- MDL： MFCD23134816
- Inchi： 1S/C7H11BrN2/c1-6(2)5-10-4-3-7(8)9-10/h3-4,6H,5H2,1-2H3
- InChI Key： QCKZMRSJDCPZIC-UHFFFAOYSA-N
- SMILES： N1(CC(C)C)C=CC(Br)=N1

3-bromo-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB502596-100 mg	3-Bromo-1-isobutyl-1{h}-pyrazole	1354704-68-9		100MG	€231.60	2022-03-01
abcr	AB502596-250 mg	3-Bromo-1-isobutyl-1{h}-pyrazole	1354704-68-9		250MG	€275.80	2022-03-01
abcr	AB502596-500 mg	3-Bromo-1-isobutyl-1{h}-pyrazole	1354704-68-9		500MG	€409.30	2022-03-01
abcr	AB502596-1 g	3-Bromo-1-isobutyl-1{h}-pyrazole	1354704-68-9		1g	€486.60	2022-03-01
abcr	AB502596-5 g	3-Bromo-1-isobutyl-1{h}-pyrazole	1354704-68-9		5g	€1,185.30	2022-03-01
Enamine	EN300-232817-0.05g	3-bromo-1-(2-methylpropyl)-1H-pyrazole	1354704-68-9	95%	0.05g	$88.0	2024-06-19
Enamine	EN300-232817-0.1g	3-bromo-1-(2-methylpropyl)-1H-pyrazole	1354704-68-9	95%	0.1g	$132.0	2024-06-19
Enamine	EN300-232817-0.25g	3-bromo-1-(2-methylpropyl)-1H-pyrazole	1354704-68-9	95%	0.25g	$188.0	2024-06-19
Enamine	EN300-232817-0.5g	3-bromo-1-(2-methylpropyl)-1H-pyrazole	1354704-68-9	95%	0.5g	$353.0	2024-06-19
Enamine	EN300-232817-1.0g	3-bromo-1-(2-methylpropyl)-1H-pyrazole	1354704-68-9	95%	1.0g	$470.0	2024-06-19

3-bromo-1-(2-methylpropyl)-1H-pyrazole Related Literature

1. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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